N-[(E)-(3-bromophenyl)methylideneamino]-2-naphthalen-1-ylacetamide

• IUPAC Name: N-[(E)-(3-bromophenyl)methylideneamino]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C19H15BrN2O/c20-17-9-3-5-14(11-17)13-21-22-19(23)12-16-8-4-7-15-6-1-2-10-18(15)16/h1-11,13H,12H2,(H,22,23)/b21-13+
• InChI Key: VCKXMLVXBKZRED-FYJGNVAPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NN=CC3=CC(=CC=C3)Br
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)N/N=C/C3=CC(=CC=C3)Br
• Molecular Formula: C19H15BrN2O
• Molecular Weight: 367.2 g/mol

Description

N-[(E)-(3-bromophenyl)methylideneamino]-2-naphthalen-1-ylacetamide is an organic compound that belongs to the class of acetamides It features a bromophenyl group and a naphthyl group connected through a methyleneamino linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-(3-bromophenyl)methylideneamino]-2-naphthalen-1-ylacetamide typically involves the condensation reaction between 3-bromobenzaldehyde and 2-naphthylacetamide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-(3-bromophenyl)methylideneamino]-2-naphthalen-1-ylacetamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[(E)-(3-bromophenyl)methylideneamino]-2-naphthalen-1-ylacetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(E)-(3-bromophenyl)methylideneamino]-2-naphthalen-1-ylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-bromo-N-[(2,4-dimethoxyphenyl)methylideneamino]benzamide
• 3-bromo-N-[(E)-(3-methoxyphenyl)methylideneamino]benzamide

Uniqueness

N-[(E)-(3-bromophenyl)methylideneamino]-2-naphthalen-1-ylacetamide is unique due to its specific structural features, including the combination of a bromophenyl group and a naphthyl group. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.